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Compound of Interest

Compound Name: Diacetazotol

Cat. No.: B1663434

Researchers and scientists handling Diacetazotol require clear, immediate, and reliable
information for its safe disposal. This guide provides essential logistical and safety protocols to
ensure proper management of Diacetazotol waste, minimizing risks and ensuring compliance
with safety regulations.

Chemical and Physical Properties of Diacetazotol

A summary of the key quantitative data for Diacetazotol is presented below for easy reference.

Property Value
CAS Registry Number 83-63-6
Molecular Formula C1sH19N302
Molecular Weight 309.36 g/mol
Brick-red needles or stout, red prisms;
Appearance _
yellowish-red powder
] ] 65 °C (needles), 75 °C (prisms), 74-76 °C
Melting Point
(powder)
Insoluble in water; soluble in alcohol, benzene,
Solubility chloroform, ether, acetone, fixed oils, fats, and

petrolatum.
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Experimental Protocols: Proper Disposal
Procedures for Diacetazotol

Due to the potential hazards associated with azo compounds, including possible
carcinogenicity and environmental toxicity, Diacetazotol must be disposed of as hazardous
chemical waste.[1][2] Under no circumstances should it be disposed of down the drain or in
regular solid waste.[3]

Personal Protective Equipment (PPE) Required:

Gloves: Nitrile or other chemically resistant gloves are mandatory to prevent skin contact.[3]

o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.[3]

o Lab Coat: A standard laboratory coat is required to protect clothing and skin.[3]

» Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated
area or a chemical fume hood to avoid inhalation of dust or aerosols.[3]

Step-by-Step Disposal Protocol:
o Waste Segregation:
o Designate a specific, clearly labeled waste container for "Diacetazotol Hazardous Waste."

o Do not mix Diacetazotol waste with other chemical waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) office.[3]

o Container Selection and Management:

o Use a container compatible with Diacetazotol. The original container, if in good condition,
is a suitable option.[3]

o Ensure the container has a secure, tightly fitting lid and is kept closed except when adding
waste.[3]
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o Maintain a clean exterior of the waste container, free from contamination.[3]

o Hazardous Waste Labeling:

o Affix a completed hazardous waste label to the container. The label must include:[3]

The words "Hazardous Waste."[3]

The full chemical name: "Diacetazotol."

The specific hazards (e.qg., "Toxic," "Irritant™).

The accumulation start date.

The name and contact information of the principal investigator or laboratory supervisor.
o On-Site Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[4]

o The SAA should be in a secure location, away from general laboratory traffic.[3]
» Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide the EHS office with all necessary information as detailed on the hazardous waste
label.

Logical Workflow for Diacetazotol Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Diacetazotol.
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Workflow for the safe disposal of Diacetazotol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1663434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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